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Compound of Interest

Compound Name: Dog-IM4

Cat. No.: B11928210

These application notes provide a comprehensive overview of the in vivo use of Dog-IM4 lipid
nanoparticle (LNP) formulations for mRNA delivery in mice. The included protocols are
intended for researchers, scientists, and drug development professionals working on mRNA-
based therapeutics and vaccines.

Introduction

Dog-IM4 is a novel, ionizable lipid featuring an imidazole head group, a dioleoyl lipid tail, and a
flexible polyoxyethylene spacer.[1][2][3] Lipid nanoparticles formulated with Dog-IM4 have
demonstrated strong immunization properties for mMRNA vaccines in both mouse and non-
human primate models.[1][2] A key advantage of Dog-IM4 LNPs is their remarkable stability,
allowing for storage in liquid form at 4°C, which contrasts with the ultracold storage
requirements for many other LNP formulations.

Studies comparing Dog-IM4 LNPs to other formulations, such as those containing DLin-MC3-
DMA (MC3), have revealed distinct in vivo dynamics. Following intramuscular administration in
mice, Dog-IM4 LNPs tend to persist at the injection site, while MC3 LNPs show rapid migration
to draining lymph nodes. This difference in biodistribution influences the resulting immune
response.

Application Note 1: Induction of Functional
Antibody Responses with mRNA Vaccines
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Dog-IM4 LNPs are an effective vehicle for delivering mRNA encoding viral antigens to induce
robust and functional immune responses. Studies in BALB/c mice using mRNA encoding for
influenza hemagglutinin (HA) have shown that Dog-IM4 LNPs can elicit high titers of functional
antibodies.

Quantitative Data: Hemagglutination Inhibition (HI) Titers

The following table summarizes the functional antibody titers generated in BALB/c mice after
immunization with an influenza HA mRNA vaccine formulated in Dog-IM4 LNPs.

Mean HI Titer (Day

Formulation mRNA Type Dose (ug) 42)
Dog-IM4 LNP Unmodified (UNR) 5 High
1-
Dog-IM4 LNP methylpseudouridine- 5 High
modified (MNR)
o Split Influenza
Vaxigrip® (MIV) 10 Moderate

Vaccine

Data adapted from immunogenicity studies in BALB/c mice. "High" and "Moderate" are used to
represent the relative titers observed in the study.

Experimental Workflow: Immunization and Antibody
Titer Assessment

The diagram below outlines the typical workflow for an immunogenicity study in mice using
Dog-IM4 LNPs.
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Phase 1: Preparation

Formulate HA mRNA Acclimate BALB/c Mice
with Dog-IM4 LNPs (n=8 per group)

accine Subjects

Phase 2: Administration

Day 0: First IM Injection
(5 pg mRNA/ 50 pL)

Day 21: Second IM Injection
(Booster Dose)

Phase 3:

Day 42: Collect Serum Samples

Perform Hemagglutination
Inhibition (HI) Assay

Quantify and Compare
Functional Antibody Titers
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Formulate Reporter mRNA
(FLuc or hEPO)
with Dog-IM4 LNPs

Administer IM to BALB/c Mice
(Quadriceps, 50 uL)

FLuc Pathway hEPO Pathway

Local Expression (FLuc)  Systemic Expression (hEPO)

In Vivo Imaging (IVIS) Collect Blood Samples
at 6h, 24h, etc. at 6h, 24h

Quantify Radiance at Perform ELISA on Serum
Injection Site for hEPO Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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